Cas no 652992-79-5 (2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl-
• CAS No: 652992-79-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 400936
• PubChem ID: 58719565
• Update Time: 2025-11-01

2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl-
• 5-phenyl-1,3-diazinane-2,4-dione
• SCHEMBL6101389
• AKOS012181053
• Z1033091560
• starbld0047957
• CS-0250388
• 652992-79-5
• EN300-5064067
• CBB99279
• DTXSID00729749
• 2,4(1H,3H)-Pyrimidinedione, 5-phenyl-
• VGXZFNLCZWMMFI-UHFFFAOYSA-N
• 5-phenyldihydropyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C10H10N2O2/c13-9-8(6-11-10(14)12-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,11,12,13,14)
• InChI Key： VGXZFNLCZWMMFI-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)CNC(N1)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl-

2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl- (CAS No. 652992-79-5): A Comprehensive Overview

2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl- (CAS No. 652992-79-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidinones and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Properties

2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl- is a white crystalline solid with a molecular formula of C₁₁H₁₀N₂O₂. Its molecular weight is approximately 198.20 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it is sparingly soluble in water. The presence of the phenyl group and the pyrimidinone core contributes to its stability and reactivity in various chemical reactions.

Synthesis Methods

The synthesis of 2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl- has been extensively studied and optimized over the years. One common method involves the reaction of phenylacetonitrile with urea in the presence of a strong acid catalyst. This reaction proceeds via a series of condensation and cyclization steps to form the desired pyrimidinone derivative. Another approach involves the reaction of phenylacetic acid with guanidine hydrochloride under microwave irradiation conditions, which provides a high yield and purity of the product.

Biological Activities

2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl- has been investigated for its potential therapeutic applications due to its diverse biological activities. Recent studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated potent antioxidant activity by scavenging free radicals and protecting cells from oxidative stress.

In the context of cancer research, 2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl- has been found to exhibit antiproliferative effects on various cancer cell lines. It selectively targets cancer cells by inducing apoptosis and inhibiting cell cycle progression. These findings suggest that this compound could be a promising lead for the development of novel anticancer agents.

Clinical Applications

The potential clinical applications of 2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl- are currently being explored through preclinical studies and early-stage clinical trials. Initial results from these studies have shown promising outcomes in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to modulate immune responses and reduce inflammation without causing significant side effects makes it an attractive candidate for further development.

In addition to its anti-inflammatory properties, 2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl- has also shown potential in neurodegenerative disorders such as Alzheimer's disease. Preclinical studies have demonstrated that this compound can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. These findings highlight the multifaceted therapeutic potential of this compound.

Recent Research Advancements

The scientific community continues to make significant advancements in understanding the mechanisms of action and therapeutic potential of 2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl-. Recent research has focused on elucidating the molecular targets and signaling pathways involved in its biological activities. For instance, studies have identified that this compound can modulate key signaling pathways such as NF-κB and MAPK cascades, which are crucial for inflammation and cell survival.

Furthermore, efforts are underway to optimize the pharmacokinetic properties of 2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl-. Researchers are exploring strategies to enhance its bioavailability and reduce its metabolic degradation to improve its therapeutic efficacy. These efforts include the development of prodrugs and nanoparticle formulations that can deliver the compound more effectively to target tissues.

Conclusion

2,4(1H,3H)-Pyrimidinedione, dihydro-5-phenyl- (CAS No. 652992-79-5) is a versatile compound with a wide range of biological activities that make it an attractive candidate for drug development. Its anti-inflammatory properties, antioxidant activity, and antiproliferative effects on cancer cells highlight its potential therapeutic applications in various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.